Cas no 2680873-24-7 (tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate)

• Product Name: tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate
• CAS No: 2680873-24-7
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 5635333
• PubChem ID: 165925339
• Update Time: 2025-06-28

tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290279
• tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate
• 2680873-24-7

• Inchi： 1S/C17H20N2O3/c1-10-14(11(2)20)15(19-16(21)22-17(3,4)5)12-8-6-7-9-13(12)18-10/h6-9H,1-5H3,(H,18,19,21)
• InChI Key： NKWDJNVLZOUFKF-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(C)=O)=C(C)N=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate

tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate: A Comprehensive Overview

tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate, also known by its CAS number 2680873-24-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug delivery systems, electronic materials, and advanced chemical synthesis. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a focal point for researchers worldwide.

The molecular structure of tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate is defined by a quinoline ring system substituted with an acetyl group at position 3, a methyl group at position 2, and a tert-butyl carbamate group at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its functional applications. The quinoline moiety, a heterocyclic aromatic compound, is known for its versatility in chemical reactivity and biological activity. The presence of the tert-butyl group further enhances the molecule's stability and solubility, making it suitable for various industrial and academic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate. Researchers have employed novel catalytic systems and optimized reaction conditions to achieve high yields and purity levels. These methods not only facilitate large-scale production but also ensure the reproducibility of the compound for consistent quality control. The synthesis process involves a series of well-defined steps, including nucleophilic substitution, condensation reactions, and purification techniques, which are critical for maintaining the integrity of the final product.

In terms of applications, tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate has shown promise in the development of advanced materials for electronic devices. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into such devices can improve their efficiency and longevity by stabilizing the active layers against environmental factors such as moisture and oxygen exposure.

Beyond electronics, this compound has also found relevance in the field of drug delivery. Its ability to act as a carrier for bioactive molecules has been explored in recent research. By conjugating therapeutic agents with tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate, scientists aim to enhance drug solubility, reduce toxicity, and improve targeting efficiency. These attributes make it a valuable tool in developing next-generation pharmaceuticals with improved therapeutic outcomes.

The environmental impact of synthesizing and using tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate has also been a topic of recent research. Efforts are being made to develop sustainable synthesis pathways that minimize waste generation and energy consumption. Green chemistry principles are being integrated into the production process to ensure that the compound can be manufactured responsibly without compromising its quality or performance.

In conclusion, tert-butyl N-(3-acetyl-2-methylquinolin-4-yl)carbamate, with its unique molecular structure and diverse applications, continues to be a subject of intense research activity. As advancements in synthetic methods and material science unfold, this compound is poised to play an increasingly important role in both academic and industrial settings. Its potential contributions to fields ranging from electronics to pharmaceuticals underscore its significance as a versatile chemical entity with far-reaching implications.